Cas no 457613-93-3 ((+)-12-methoxyaffinisine)
(+)-12-methoxyaffinisine structure
Product Name:(+)-12-methoxyaffinisine
CAS No:457613-93-3
MF:C21H26N2O2
MW:338.443345546722
CID:6767930
Update Time:2024-03-03
(+)-12-methoxyaffinisine Chemical and Physical Properties
Names and Identifiers
-
- 12-methoxyaffinisine
- (+)-12-methoxyaffinisine
-
- Inchi： 1S/C21H26N2O2/c1-4-12-10-23-17-9-15-13-6-5-7-19(25-3)21(13)22(2)20(15)18(23)8-14(12)16(17)11-24/h4-7,14,16-18,24H,8-11H2,1-3H3/b12-4-/t14-,16+,17-,18-/m0/s1
- InChI Key： UODIREBYLLUENO-OONYBVTKSA-N
- SMILES： [C@@H]12/C(=C\C)/CN3[C@@H](C1)C1=C(C[C@H]3[C@@H]2CO)C2C(=C(OC)C=CC=2)N1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- XLogP3: 1.609
(+)-12-methoxyaffinisine Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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